Cas no 627520-89-2 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-)

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl- structure
627520-89-2 structure
Product Name:1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
CAS No:627520-89-2
MF:C23H42N2
MW:346.59298658371
CID:433004
PubChem ID:16076377
Update Time:2025-04-19

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
    • N'-(4-phenylbutan-2-yl)-N-undecylethane-1,2-diamine
    • DTXSID50581854
    • N~1~-(4-Phenylbutan-2-yl)-N~2~-undecylethane-1,2-diamine
    • N'-(1-methyl-3-phenyl-propyl)-N-undecyl-ethane-1,2-diamine
    • 627520-89-2
    • Inchi: 1S/C23H42N2/c1-3-4-5-6-7-8-9-10-14-19-24-20-21-25-22(2)17-18-23-15-12-11-13-16-23/h11-13,15-16,22,24-25H,3-10,14,17-21H2,1-2H3
    • InChI Key: SXWYWYFKPUFEKD-UHFFFAOYSA-N
    • SMILES: N(CCNCCCCCCCCCCC)C(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.33506
  • Monoisotopic Mass: 346.334799348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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